3-(5-ethyl-4-hydroxy-4,5-dimethyl-2-oxo-1,3-oxazolidin-3-yl)propanamide

• IUPAC Name: 3-(5-ethyl-4-hydroxy-4,5-dimethyl-2-oxo-1,3-oxazolidin-3-yl)propanamide
• InChI: InChI=1S/C10H18N2O4/c1-4-9(2)10(3,15)12(8(14)16-9)6-5-7(11)13/h15H,4-6H2,1-3H3,(H2,11,13)
• InChI Key: LXWLEAIQEZMTDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(N(C(=O)O1)CCC(=O)N)(C)O)C
• Molecular Formula: C10H18N2O4
• Molecular Weight: 230.26 g/mol

Description

3-(5-ethyl-4-hydroxy-4,5-dimethyl-2-oxo-1,3-oxazolidin-3-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a member of the oxazolidinone class of antibiotics and is commonly referred to as linezolid. Linezolid was first synthesized in the late 1990s and has since been used to treat a wide range of bacterial infections.

Mechanism of Action

Linezolid works by binding to the 23S ribosomal RNA of the bacterial ribosome, which prevents the formation of the initiation complex and inhibits protein synthesis. This mechanism of action is unique to linezolid and makes it an effective antibiotic against a wide range of gram-positive bacteria.
Biochemical and Physiological Effects:
Linezolid has been shown to have a number of biochemical and physiological effects. It has been shown to be well-tolerated in humans and has a low incidence of adverse effects. Linezolid has also been shown to have a low potential for drug interactions, which makes it a useful antibiotic in patients with multiple comorbidities.

Advantages and Limitations for Lab Experiments

Linezolid has a number of advantages and limitations for lab experiments. One of the main advantages is its broad-spectrum activity against gram-positive bacteria. This makes it a useful antibiotic for a wide range of bacterial infections. However, one of the main limitations is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on linezolid. One area of interest is the development of new formulations of linezolid that are more effective against resistant bacteria. Another area of interest is the development of new antibiotics that work through similar mechanisms as linezolid. Finally, there is a need for further research on the safety and efficacy of linezolid in different patient populations, including those with comorbidities.

Scientific Research Applications

Linezolid has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE). Linezolid works by inhibiting bacterial protein synthesis, which prevents the growth and replication of bacteria.